Cas no 1365272-99-6 (4-Bromo-N-cyclohexyl-2,3-difluoro-6-nitroaniline)

• Product Name: 4-Bromo-N-cyclohexyl-2,3-difluoro-6-nitroaniline
• CAS No: 1365272-99-6
• MF: C₁₂H₁₃BrF₂N₂O₂
• MW: 335.144629240036
• MDL: MFCD21609498
• CID: 1038929
• PubChem ID: 70699817
• Update Time: 2025-04-20

4-Bromo-N-cyclohexyl-2,3-difluoro-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclohexyl-2,3-difluoro-6-nitroaniline
• ACMC-209c95
• AK-98638
• ANW-20151
• CTK8B0584
• KB-240950
• BS-20795
• AKOS016001255
• Benzenamine, 4-bromo-N-cyclohexyl-2,3-difluoro-6-nitro-
• SB82712
• DTXSID80742931
• CS-0445444
• 1365272-99-6
• MFCD21609498

• MDL： MFCD21609498
• Inchi： 1S/C12H13BrF2N2O2/c13-8-6-9(17(18)19)12(11(15)10(8)14)16-7-4-2-1-3-5-7/h6-7,16H,1-5H2
• InChI Key： IOWVSUZCYPHGOP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1)[N+](=O)[O-])NC1CCCCC1)F)F

Computed Properties

• Exact Mass: 334.01300
• Monoisotopic Mass: 334.01285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 4.97630